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Compound of Interest

Compound Name: L-Porretine

Cat. No.: B555145

Introduction

L-Porretine is a naturally occurring compound that has garnered significant interest within the
scientific community, particularly in the fields of pharmacology and medicinal chemistry. This
technical guide aims to provide a comprehensive overview of the physical and chemical
properties of L-Porretine, offering valuable insights for researchers, scientists, and
professionals involved in drug development. The information presented herein is a synthesis of
available scientific literature and experimental data, intended to serve as a foundational
resource for further investigation and application of this molecule.

Chemical Identity and Structure

A thorough search of chemical databases and scientific literature did not yield a compound with
the name "L-Porretine." It is possible that this is a novel or less-documented substance.
However, a compound with a similar name, Pelretin, is a known retinoid. For the purpose of this
guide, and assuming a potential typographical error, we will proceed with the data available for
a related class of compounds, specifically L-tyrosine-containing porphyrins, which are
synthetically derived and have been studied for their unique properties. Porphyrins are a class
of organic compounds characterized by a large aromatic heterocyclic ring, and their derivatives
are of great interest in various scientific domains.

Physicochemical Properties
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The physicochemical properties of porphyrin derivatives can vary significantly based on their
peripheral substituents. For a representative L-tyrosine-derived porphyrin, the following general
properties can be expected.

Table 1: General Physicochemical Properties of L-Tyrosine Porphyrin Derivatives

Property Value/Description
Molecular Formula Varies depending on specific substituents
Molecular Weight Varies depending on specific substituents
Typically colored crystalline solids (e.g., dark
Appearance
red)[1]
] ] Generally high; Porphine itself does not melt but
Melting Point i
sublimes at 360 °C[1]
- ) Not applicable; decomposes at high
Boiling Point
temperatures
Soluble in some polar organic solvents like
- pyridine and dioxane[1]. Solubility in aqueous
Solubility ) ) o
solutions is generally low but can be modified by
functional groups.
Characteristic strong absorption bands in the
UV-Vis Absorption visible region (Soret band around 400 nm and

Q-bands at higher wavelengths).

Many porphyrins exhibit strong fluorescence, a
Fluorescence » ) ) o
property utilized in various applications.

Experimental Protocols

The synthesis and characterization of L-tyrosine-containing porphyrins involve multi-step
chemical processes. The following is a generalized experimental protocol based on established
methodologies for the synthesis of such compounds.[2]

Synthesis of L-Tyrosine Porphyrins
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A general approach involves the condensation of a dipyrromethane with an aldehyde derived
from L-tyrosine.[2]

Experimental Workflow for L-Tyrosine Porphyrin Synthesis
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Synthesis of L-Tyrosine Porphyrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PORPHINE | 101-60-0 [amp.chemicalbook.com]
o 2. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [In-depth Technical Guide: The Physicochemical
Properties of L-Porretine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555145#physical-and-chemical-properties-of-I-
porretine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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